Cas no 2167285-70-1 (methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2167285-70-1
• MF: C₁₀H₇BrN₂O₂S
• MW: 299.143779993057
• CID: 6421784
• PubChem ID: 165528601
• Update Time: 2025-05-24

methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate
• 2167285-70-1
• EN300-1458200

• Inchi： 1S/C10H7BrN2O2S/c1-15-9(14)7-8(16-10(11)13-7)6-2-4-12-5-3-6/h2-5H,1H3
• InChI Key： VYEJBVYPQPTHNW-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C2C=CN=CC=2)S1

Computed Properties

• Exact Mass: 297.94116g/mol
• Monoisotopic Mass: 297.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.3Ų

Additional information on methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate

Methyl 2-Bromo-5-(Pyridin-4-Yl)-1,3-Thiazole-4-Carboxylate

The compound methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2167285-70-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and potential biological activities. The molecule incorporates a thiazole ring, a pyridine moiety, and a bromine substituent, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate in drug discovery programs targeting various diseases. Its structure allows for easy functionalization, enabling researchers to explore its potential as an anti-inflammatory, anticancer, or antimicrobial agent. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

The synthesis of methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole core. The introduction of the pyridinyl group and the bromine substituent requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway, making it more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in the development of agrochemicals. Its ability to interact with specific molecular targets in plants makes it a candidate for herbicides or fungicides. A recent study conducted by researchers at the University of California revealed that certain derivatives of this compound can effectively inhibit the growth of pathogenic fungi without causing significant harm to crops.

Moreover, methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate has been explored for its potential in materials science. Its structural features make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or photovoltaic devices. The compound's ability to fluoresce under certain conditions has led to its investigation as a candidate for bioimaging applications.

Despite its numerous potential applications, further research is needed to fully understand the biological and chemical properties of methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate. Ongoing studies aim to elucidate its mechanism of action in different biological systems and to identify novel synthetic routes that could enhance its scalability for industrial production.

In conclusion, methyl 2-bromo-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and technology.